Cas no 1805126-56-0 (2-(Difluoromethyl)-4-methyl-3-nitropyridine-5-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-4-methyl-3-nitropyridine-5-carboxaldehyde
• CAS No: 1805126-56-0
• MF: C₈H₆F₂N₂O₃
• MW: 216.141648769379
• CID: 4898159
• Update Time: 2025-07-23

2-(Difluoromethyl)-4-methyl-3-nitropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methyl-3-nitropyridine-5-carboxaldehyde

• Inchi： 1S/C8H6F2N2O3/c1-4-5(3-13)2-11-6(8(9)10)7(4)12(14)15/h2-3,8H,1H3
• InChI Key： GBDRKYOSGSWYER-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)C(C=O)=CN=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.2
• Topological Polar Surface Area: 75.8

Additional information on 2-(Difluoromethyl)-4-methyl-3-nitropyridine-5-carboxaldehyde

Introduction to 2-(Difluoromethyl)-4-methyl-3-nitropyridine-5-carboxaldehyde (CAS No. 1805126-56-0)

2-(Difluoromethyl)-4-methyl-3-nitropyridine-5-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its molecular structure, characterized by a pyridine core substituted with a difluoromethyl group, a methyl group, a nitro group, and an aldehyde functional group, endows it with unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The compound's Chemical Abstracts Service (CAS) number, 1805126-56-0, provides a unique identifier that distinguishes it in scientific literature and databases, facilitating its study and application in research and industrial settings.

The significance of 2-(Difluoromethyl)-4-methyl-3-nitropyridine-5-carboxaldehyde lies in its versatility as a building block for more complex molecules. The presence of the difluoromethyl group, in particular, is noteworthy due to its ability to enhance the metabolic stability and binding affinity of drug candidates. This feature has been extensively explored in the development of small-molecule inhibitors targeting various therapeutic areas, including oncology and infectious diseases. Recent studies have highlighted the role of difluoromethyl groups in improving the pharmacokinetic profiles of drugs, making them an attractive moiety for medicinal chemists.

Moreover, the nitro and aldehyde functional groups in 2-(Difluoromethyl)-4-methyl-3-nitropyridine-5-carboxaldehyde provide multiple sites for chemical modification, enabling the synthesis of diverse derivatives with tailored biological activities. The nitro group can be reduced to an amine, while the aldehyde can undergo condensation reactions to form Schiff bases or participate in nucleophilic additions. These reactivities have been leveraged in the development of novel compounds with potential applications in drug discovery and material science.

In recent years, there has been a surge in research focused on developing innovative therapeutic agents with improved efficacy and reduced side effects. The compound 2-(Difluoromethyl)-4-methyl-3-nitropyridine-5-carboxaldehyde has emerged as a key intermediate in several high-profile drug development projects. For instance, researchers have utilized this compound to synthesize novel kinase inhibitors that exhibit high selectivity for target enzymes involved in cancer progression. The difluoromethyl group plays a crucial role in modulating the electronic properties of these inhibitors, thereby enhancing their binding affinity to protein targets.

Additionally, the agrochemical industry has shown interest in derivatives of 2-(Difluoromethyl)-4-methyl-3-nitropyridine-5-carboxaldehyde due to their potential as intermediates for herbicides and pesticides. The structural features of this compound contribute to its bioactivity against various plant pathogens, making it a promising candidate for developing next-generation crop protection agents. Studies have demonstrated that modifications to the pyridine core and functional groups can significantly alter the biological activity of derived compounds, offering opportunities for fine-tuning their properties.

The synthesis of 2-(Difluoromethyl)-4-methyl-3-nitropyridine-5-carboxaldehyde is typically achieved through multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance yield but also minimize byproduct formation, ensuring high purity levels essential for pharmaceutical applications.

The compound's stability under various storage conditions is another critical factor that contributes to its utility in research and industrial applications. Studies have shown that 2-(Difluoromethyl)-4-methyl-3-nitropyridine-5-carboxaldehyde remains stable under inert atmospheres at room temperature for extended periods, making it suitable for long-term storage without degradation. However, exposure to moisture or strong oxidizing agents should be avoided to prevent unwanted side reactions.

In conclusion,2-(Difluoromethyl)-4-methyl-3-nitropyridine-5-carboxaldehyde (CAS No. 1805126-56-0) is a versatile and valuable compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable the synthesis of diverse biologically active molecules, making it an indispensable tool for medicinal chemists and researchers working on next-generation therapeutics. As advancements continue to be made in synthetic chemistry and drug discovery,2-(Difluoromethyl)-4-methyl-3-nitropyridine-5-carboxaldehyde is expected to play an even greater role in developing innovative solutions to address global health challenges.